Cas no 80460-03-3 (2-Heptanone, 5-nitro-4-phenyl-)

• Product name: 2-Heptanone, 5-nitro-4-phenyl-
• CAS No: 80460-03-3
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 705577
• PubChem ID: 12754745

2-Heptanone, 5-nitro-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanone, 5-nitro-4-phenyl-
• 5-nitro-4-phenylheptan-2-one
• 80460-03-3
• DTXSID20509000

• Inchi： InChI=1S/C13H17NO3/c1-3-13(14(16)17)12(9-10(2)15)11-7-5-4-6-8-11/h4-8,12-13H,3,9H2,1-2H3
• InChI Key： AVPUUAABRMCQRT-UHFFFAOYSA-N
• SMILES： CCC(C(CC(=O)C)C1=CC=CC=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.9Ų
• XLogP3: 2.4